Cas no 1806273-08-4 (Methyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate)

Methyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate is a specialized benzoate derivative featuring a cyano group, a mercapto moiety, and a trifluoromethoxy substituent on the aromatic ring. This compound is of interest in synthetic organic chemistry due to its multifunctional structure, which allows for diverse reactivity, including nucleophilic thiol participation and electrophilic cyano group interactions. The trifluoromethoxy group enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The ester functionality provides further derivatization potential. Its well-defined reactivity profile and structural features make it a useful intermediate for constructing complex molecules, particularly in medicinal chemistry and material science applications.
Methyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate structure
1806273-08-4 structure
Product Name:Methyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate
CAS No:1806273-08-4
MF:C10H6F3NO3S
MW:277.219751834869
CID:4951704
Update Time:2025-06-14

Methyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate
    • Inchi: 1S/C10H6F3NO3S/c1-16-9(15)5-2-3-7(18)8(6(5)4-14)17-10(11,12)13/h2-3,18H,1H3
    • InChI Key: AWJMCIRVBFCLAI-UHFFFAOYSA-N
    • SMILES: SC1C=CC(C(=O)OC)=C(C#N)C=1OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 365
  • XLogP3: 2.8
  • Topological Polar Surface Area: 60.3

Methyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015012728-1g
Methyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate
1806273-08-4 97%
1g
1,460.20 USD 2021-06-21

Additional information on Methyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate

Recent Advances in the Study of Methyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate (CAS: 1806273-08-4)

Methyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate (CAS: 1806273-08-4) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This compound, characterized by the presence of a cyano group, a mercapto group, and a trifluoromethoxy moiety, has been the subject of recent investigations aimed at exploring its utility as a building block for drug discovery and development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of biologically active molecules. The trifluoromethoxy group, in particular, is known to enhance the metabolic stability and lipophilicity of pharmaceutical compounds, making it a valuable functional group in drug design. Additionally, the presence of the mercapto group offers opportunities for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of Methyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate as a key intermediate in the synthesis of novel kinase inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against several tyrosine kinases, which are implicated in various cancers. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's structure, resulting in improved binding affinity and selectivity.

Another notable application of this compound was explored in a recent patent application (WO2023056789), which disclosed its use in the development of antiviral agents. The patent highlighted the compound's ability to interfere with viral protease activity, suggesting its potential as a scaffold for designing broad-spectrum antiviral drugs. This finding is particularly relevant in the context of emerging viral pathogens and the ongoing need for new therapeutic options.

From a synthetic chemistry perspective, advancements in the preparation of Methyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate have also been reported. A 2022 study in Organic Letters described an efficient, one-pot synthesis route that significantly improved the yield and purity of the compound. This methodological innovation is expected to facilitate its broader adoption in medicinal chemistry research.

Despite these promising developments, challenges remain in the optimization of this compound's pharmacokinetic properties and toxicity profile. Future research directions may include structure-activity relationship (SAR) studies to further refine its biological activity and the exploration of novel delivery systems to enhance its therapeutic efficacy.

In conclusion, Methyl 2-cyano-4-mercapto-3-(trifluoromethoxy)benzoate represents a promising chemical entity with diverse applications in drug discovery. Its unique structural attributes and demonstrated biological activities make it a valuable tool for researchers in the field of chemical biology and medicinal chemistry. Continued investigation into its potential is likely to yield further insights and therapeutic opportunities.

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